Cas no 2173398-14-4 (methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate)

• Product Name: methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate
• CAS No: 2173398-14-4
• MF: C₁₉H₁₈BrNO₄Se
• MW: 483.214523792267
• CID: 5290554
• Update Time: 2025-06-09

methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Selenopheno[3,2-h]-1-benzopyran-3-carboxylic acid, 7-bromo-2-oxo-8-(1-piperidinylmethyl)-, methyl ester
• methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate

• Inchi： 1S/C19H18BrNO4Se/c1-24-18(22)13-9-11-5-6-12-15(20)14(10-21-7-3-2-4-8-21)26-17(12)16(11)25-19(13)23/h5-6,9H,2-4,7-8,10H2,1H3
• InChI Key： GVUHFIVBZUZCCM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2C3[Se]C(CN4CCCCC4)=C(Br)C=3C=CC=2C=C1C(OC)=O

Additional information on methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate

Methyl 7-Bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate (CAS No. 2173398-14-4): An Overview

Methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate (CAS No. 2173398-14-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of selenophenochromenes, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The molecular structure of methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate is characterized by a central selenophenochromene core, substituted with a bromine atom at the 7-position, a piperidine moiety at the 8-position, and a methyl ester group at the 3-carboxylate position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the antioxidant properties of methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate. Selenium-containing compounds are known for their ability to scavenge reactive oxygen species (ROS), which are implicated in various oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer. In vitro assays have shown that this compound effectively reduces ROS levels in cellular models, suggesting its potential as a therapeutic agent for oxidative stress-related conditions.

In addition to its antioxidant activity, methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate has demonstrated anti-inflammatory properties. Inflammatory responses are often associated with the production of pro-inflammatory cytokines and mediators. Studies have shown that this compound can inhibit the production of key inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that it may have therapeutic potential in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate has also been explored. Cancer cells often exhibit high levels of oxidative stress and inflammation, which contribute to their survival and proliferation. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Furthermore, the pharmacokinetic properties of methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate have been investigated to assess its suitability for in vivo applications. Preliminary studies indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and stability in plasma, making it a promising candidate for further preclinical and clinical evaluation.

In conclusion, methyl 7-bromo-2-oxo-8-(1-piperidylmethyl)selenopheno[3,2-h]chromene-3-carboxylate (CAS No. 2173398-14-4) is a multifaceted compound with significant potential in the fields of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive target for further research and development. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases characterized by oxidative stress, inflammation, and cancer.